Cas no 104324-16-5 ((S)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one)

• Product Name: (S)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one
• CAS No: 104324-16-5
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• MDL: MFCD00269662
• CID: 126155
• PubChem ID: 24878061
• Update Time: 2025-05-26

(S)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one
• (4S)-4-benzyl-3-(2-chloroacetyl)-1,3-oxazolidin-2-one
• (N-CHLOROACETYL)-(4R)-BENZYL-2-OXAZOLIDINONE
• (S)-4-Benzyl-3-chloroacetyl-2-oxazolidinone
• 2-Oxazolidinone,3-(2-chloroacetyl)-4-(phenylmethyl)-, (4S)-
• (4S)-(+)-3-(chloroacetyl)-4-(phenylmethyl)-2-oxazolidinone
• (N-Chloroacetyl)-(4S)-benzyl-2-oxazolidinone
• (S)-4-benzyl-3-(2-chloroacetyl)-oxazolidin-2-one
• (S)-4-BENZYL-3-CHLOROACETYL-2-OXAZOLIDIN
• (N-Chloracetyl)-(S)-4-benzyl-2-oxazolidinone
• (N-Chloracetyl)-(R)-4-benzyl-2-oxazolidinone
• (S)-4-Benzyl-3-chloroacetyl-2-oxazolidinone,99%e.e.
• 104324-16-5
• A800958
• AS-78070
• SCHEMBL4987701
• E78341
• DTXSID30446912
• CS-0198845
• (S)-4-Benzyl-3-chloroacetyl-2-oxazolidinone, 97%

• MDL： MFCD00269662
• Inchi： 1S/C12H12ClNO3/c13-7-11(15)14-10(8-17-12(14)16)6-9-4-2-1-3-5-9/h1-5,10H,6-8H2/t10-/m0/s1
• InChI Key： DVPUBLCBQBQPOU-JTQLQIEISA-N
• SMILES： ClCC(N1C(=O)OC[C@@H]1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 253.05100
• Monoisotopic Mass: 253.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.6

Experimental Properties

• Color/Form: solid
• Density: 1.347
• Melting Point: 75-79 °C (lit.)
• Boiling Point: 416.2°Cat760mmHg
• Flash Point: 205.5°C
• Refractive Index: 1.576
• PSA: 46.61000
• LogP: 1.75320
• Solubility: Not determined
• Optical Activity: [α]20/D +70°, c = 1 in chloroform

(S)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3
• Risk Phrases：R36/37/38

Additional information on (S)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one

Introduction to (S)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one (CAS No. 104324-16-5)

(S-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 104324-16-5, is a chiral oxazolidinone derivative with a unique structural framework that makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both benzyl and chloroacetyl functional groups, coupled with the oxazolidinone core, endows this molecule with distinct reactivity and potential applications in drug development.

The oxazolidinone ring system is particularly noteworthy due to its ability to act as a scaffold for the development of peptidomimetics and other bioactive compounds. This structural motif has been extensively studied for its role in mimicking peptide bonds and enhancing the oral bioavailability of therapeutic agents. The stereochemistry of the oxazolidinone ring, specifically the (S) configuration at the 2-position, is crucial for its biological activity and has been a focus of numerous synthetic efforts.

In recent years, there has been a growing interest in the development of novel antibiotics and antiviral agents, driven by the increasing prevalence of drug-resistant pathogens. (S)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one has emerged as a promising candidate in this context. Its ability to serve as a precursor for peptidomimetics that mimic natural peptides has opened up new avenues for combating resistant strains. For instance, studies have shown that derivatives of this compound can inhibit bacterial proteases, thereby disrupting essential bacterial pathways.

The chloroacetyl group in (S)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one adds another layer of functionality to the molecule, allowing for further chemical modification and diversification. This group is particularly useful in introducing reactive sites for subsequent coupling reactions, making it an ideal building block for constructing complex molecular architectures. Researchers have leveraged this property to develop novel inhibitors targeting various enzymes involved in microbial metabolism and pathogenesis.

One of the most exciting applications of (S)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one is in the field of antiviral research. The oxazolidinone core has been found to exhibit inhibitory effects against certain viral proteases, which are critical for viral replication. By designing peptidomimetics based on this scaffold, scientists have been able to develop compounds that disrupt viral life cycles without affecting host cell functions. This approach holds great promise for treating emerging viral infections and re-emerging diseases.

The synthesis of (S)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. The use of chiral auxiliaries or catalysts ensures the retention of the (S) configuration at the 2-position of the oxazolidinone ring. Advanced synthetic techniques, such as asymmetric hydrogenation and enantioselective epoxide opening, have been employed to achieve high enantiomeric purity. These methods are essential for ensuring that the final product exhibits the desired biological activity.

Recent studies have also explored the potential of (S)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one in cancer therapy. The oxazolidinone scaffold has been shown to interact with biological targets involved in tumor growth and progression. By modifying the benzyl and chloroacetyl groups, researchers have synthesized derivatives that exhibit cytotoxic effects against various cancer cell lines. These findings suggest that this compound could be a valuable starting point for developing novel anticancer agents.

The pharmacokinetic properties of (S)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Preclinical studies have provided insights into its bioavailability and metabolic pathways, which are essential for determining appropriate dosing regimens and minimizing side effects.

In conclusion, (S)-4-Benzyl-3-(2-chloroacetyl)oxazolidin-2-one (CAS No. 104324-16-5) is a versatile compound with significant applications in pharmaceutical chemistry and biomedicine. Its unique structural features make it an excellent scaffold for developing peptidomimetics and other bioactive molecules. The ongoing research into its applications in antibiotic discovery, antiviral therapy, and cancer treatment underscores its importance as a building block in modern drug development.